Cas no 97168-13-3 (1,1,2-Trifluorobut-1-en-4-ol)

1,1,2-Trifluorobut-1-en-4-ol is a fluorinated unsaturated alcohol with the molecular formula C₄H₅F₃O. Its structure features a trifluoromethyl group and a hydroxyl group attached to a butene backbone, making it a versatile intermediate in organic synthesis. The presence of both fluorine and hydroxyl functionalities enhances its reactivity, particularly in nucleophilic and electrophilic transformations. This compound is valuable in pharmaceutical and agrochemical research due to its potential as a building block for fluorinated analogs. Its trifluoromethyl group contributes to increased lipophilicity and metabolic stability, while the hydroxyl group allows for further derivatization. The compound is typically handled under inert conditions due to its sensitivity to moisture and air.

1,1,2-Trifluorobut-1-en-4-ol structure

Product Name:1,1,2-Trifluorobut-1-en-4-ol

CAS No:97168-13-3

MF:C₄H₅F₃O

MW:126.077111959457

MDL:MFCD07784254

CID:803142

PubChem ID:11768573

Update Time:2025-06-07

1,1,2-Trifluorobut-1-en-4-ol Chemical and Physical Properties

Names and Identifiers

- 3-Buten-1-ol,3,4,4-trifluoro-
- 1,1,2-TRIFLUOROBUT-1-EN-4-OL
- 3,4,4-trifluorobut-3-en-1-ol
- 3,4,4-trifluoro-3-buten-1-ol
- 3,4,4-trifluorobut-3-enol
- 4-hydroxy-1,1,2-trifluoro-1-butene
- PC0990
- 97168-13-3
- 3-Buten-1-ol, 3,4,4-trifluoro-
- SCHEMBL4696009
- MFCD07784254
- UHRWJNSLJFKLNW-UHFFFAOYSA-N
- AKOS006345729
- EN300-7587563
- DTXSID40472025
- F97815
- MS-20696
- A845691
- 1,1,2-Trifluorobut-1-en-4-ol
- MDL： MFCD07784254
- Inchi： 1S/C4H5F3O/c5-3(1-2-8)4(6)7/h8H,1-2H2
- InChI Key： PCYKQGRAPGQQCB-UHFFFAOYSA-N
- SMILES： F/C(=C(/F)\F)/CCO

Computed Properties

Exact Mass: 126.02900
Monoisotopic Mass: 126.02924926g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 95.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 20.2Å²

Experimental Properties

Color/Form: NA
Density: 1.24
Boiling Point: 93
Flash Point: 49.2°C
Refractive Index: 1.359
PSA: 20.23000
LogP: 1.44640

1,1,2-Trifluorobut-1-en-4-ol Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

1,1,2-Trifluorobut-1-en-4-ol Customs Data

HS CODE：2905590090
Customs Data：

China Customs Code:
2905590090

Overview:

2905590090 Halogenation of other acyclic alcohols\Sulfonated and other derivatives.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2905590090 other halogenated, sulphonated, nitrated or nitrosated derivatives of acyclic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

1,1,2-Trifluorobut-1-en-4-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	034732-5g	1,1,2-Trifluorobut-1-en-4-ol	97168-13-3	97%	5g	￡170.00	2022-02-28
Fluorochem	034732-1g	1,1,2-Trifluorobut-1-en-4-ol	97168-13-3	97%	1g	￡70.00	2022-02-28
TRC	T898575-50mg	1,1,2-Trifluorobut-1-en-4-ol	97168-13-3		50mg	$ 50.00	2022-06-02
TRC	T898575-100mg	1,1,2-Trifluorobut-1-en-4-ol	97168-13-3		100mg	$ 65.00	2022-06-02
TRC	T898575-500mg	1,1,2-Trifluorobut-1-en-4-ol	97168-13-3		500mg	$ 160.00	2022-06-02
Apollo Scientific	PC0990-5g	3,4,4-Trifluorobut-3-en-1-ol	97168-13-3	97%	5g	￡325.00	2023-04-20
abcr	AB228269-10 g	1,1,2-Trifluorobut-1-en-4-ol, 97%; .	97168-13-3	97%	10g	€569.20	2022-06-11
Enamine	EN300-7587563-0.05g	3,4,4-trifluorobut-3-en-1-ol	97168-13-3	95.0%	0.05g	$24.0	2025-02-24
Key Organics Ltd	MS-20696-5g	1,1,2-Trifluorobut-1-en-4-ol	97168-13-3	>97%	5g	£208.00	2025-02-08
Key Organics Ltd	MS-20696-10g	1,1,2-Trifluorobut-1-en-4-ol	97168-13-3	>97%	10g	£358.00	2025-02-08

1,1,2-Trifluorobut-1-en-4-ol Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:97168-13-3)1,1,2-Trifluorobut-1-en-4-ol

Order Number:A845691

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 07:06

Price ($):400.0

Email:sales@amadischem.com

Product Official Link

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl fluorides

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